Ethyl (3S,4S)-4-methyl-5-oxopyrrolidine-3-carboxylate

• IUPAC Name: ethyl (3S,4S)-4-methyl-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C8H13NO3/c1-3-12-8(11)6-4-9-7(10)5(6)2/h5-6H,3-4H2,1-2H3,(H,9,10)/t5-,6+/m0/s1
• InChI Key: NTNCSUZFSPRCHX-NTSWFWBYSA-N
• Canonical SMILES: CCOC(=O)C1CNC(=O)C1C
• Isomeric SMILES: CCOC(=O)[C@@H]1CNC(=O)[C@H]1C
• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. It may also include its role or uses in various industries or research.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve multiple steps, each with its own reactants, reagents, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the conditions required for the reaction, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, optical activity, etc. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Biotechnology for Biofuels and Bioproducts

This compound can be used as a precursor for the biosynthesis of short-chain fatty acids (SCFAs). . They serve as carbon sources for various microorganisms or as precursors for the chemical industry, contributing to the development of a circular economy.

Antitumor Antibiotic Production

. This antibiotic interferes with biological processes by cleaving DNA or displacing DNA-binding proteins, which is crucial for cancer research and therapy.

Medicinal Chemistry

Heterocyclic compounds like Ethyl (3S,4S)-4-methyl-5-oxopyrrolidine-3-carboxylate are important in medicinal chemistry due to their wide range of uses. .

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems or processes.

Safety and Hazards

Safety data sheets (SDS) provide information on the potential hazards of a compound, including physical, health, and environmental hazards. They also provide recommendations for handling, storage, and disposal.